Cas no 5448-13-5 ( )
structure
Product Name:
CAS No:5448-13-5
MF:C8H9I2NO2
MW:404.97150683403
CID:941502
PubChem ID:226726
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2,5-diiodo-4-methyl-1H-pyrrole-3-carboxylate
- 2,5-diiodo-4-methyl-pyrrole-3-carboxylic acid ethyl ester
- 2,5-Dijod-4-methyl-pyrrol-3-carbonsaeure-aethylester
- AC1L5EZ1
- AC1Q64C9
- AG-K-89038
- AR-1I8185
- CTK5A1237
- NSC17440
- SureCN9409372
- DS-010977
- DTXSID20280564
- SCHEMBL9409372
- 5448-13-5
- NSC-17440
-
-
- Inchi: 1S/C8H9I2NO2/c1-3-13-8(12)5-4(2)6(9)11-7(5)10/h11H,3H2,1-2H3
- InChI Key: WBTKKELHKSKSRS-UHFFFAOYSA-N
- SMILES: IC1=C(C)C(C(=O)OCC)=C(N1)I
Computed Properties
- Exact Mass: 404.87137
- Monoisotopic Mass: 404.872
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 42.1Ų
Experimental Properties
- Density: 2.218
- Boiling Point: 444.3°C at 760 mmHg
- Flash Point: 222.5°C
- Refractive Index: 1.664
- PSA: 42.09
Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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